Cas no 34133-56-7 (Benzonitrile, 2-hydroxy-5-(phenylsulfonyl)-)
34133-56-7 structure
Product Name:Benzonitrile, 2-hydroxy-5-(phenylsulfonyl)-
CAS No:34133-56-7
MF:C13H9NO3S
MW:259.280462026596
CID:1461531
Update Time:2024-08-23
Benzonitrile, 2-hydroxy-5-(phenylsulfonyl)- Chemical and Physical Properties
Names and Identifiers
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- Benzonitrile, 2-hydroxy-5-(phenylsulfonyl)-
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- Inchi: 1S/C13H9NO3S/c14-9-10-8-12(6-7-13(10)15)18(16,17)11-4-2-1-3-5-11/h1-8,15H
- InChI Key: VXRQTGYKANBAMA-UHFFFAOYSA-N
- SMILES: C(#N)C1=CC(S(C2=CC=CC=C2)(=O)=O)=CC=C1O
Computed Properties
- Exact Mass: 259.03037
Experimental Properties
- Density: 1.46±0.1 g/cm3(Predicted)
- Melting Point: 197-198 °C(Solv: ethanol (64-17-5); water (7732-18-5))
- Boiling Point: 492.4±40.0 °C(Predicted)
- PSA: 78.16
- pka: 4.60±0.18(Predicted)
Benzonitrile, 2-hydroxy-5-(phenylsulfonyl)- Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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